Cas no 1128-89-8 (Benzo[b]thiophene-5-carbonylchloride)
Benzo[b]thiophene-5-carbonyl chloride is a versatile heterocyclic building block used in organic synthesis and pharmaceutical applications. Its reactive acyl chloride group enables efficient derivatization, facilitating the formation of amides, esters, and other functionalized compounds. The benzo[b]thiophene core provides a rigid aromatic scaffold, enhancing stability and enabling applications in materials science and medicinal chemistry. This compound is particularly valuable in the synthesis of biologically active molecules, including potential drug candidates. High purity and consistent reactivity make it a reliable intermediate for research and industrial processes. Proper handling under inert conditions is recommended due to its moisture sensitivity.
![Benzo[b]thiophene-5-carbonylchloride structure](https://ossimg.kuujia.com/scimg/1500/1128-89-8x500.png)
1128-89-8 structure
Product Name:Benzo[b]thiophene-5-carbonylchloride
CAS No:1128-89-8
MF:C9H5ClOS
MW:196.653400182724
MDL:MFCD04972639
CID:117450
PubChem ID:2795445
Update Time:2025-05-28
Benzo[b]thiophene-5-carbonylchloride Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-5-carbonylchloride
- 1-BENZOTHIOPHENE-5-CARBONYL CHLORIDE
- BUTTPARK 98\04-77
- 1-benzo[b]thiophen-5-carbonyl chloride
- 5-Chlorformyl-thionaphthen
- MFCD04972639
- SCHEMBL1021640
- 1-benzothiophene-5-carbonyl chloride, AldrichCPR
- benzo[b]thiophene-5-carbonyl chloride
- AKOS006343255
- H11170
- SB67099
- 1128-89-8
- J-504232
- DTXSID50383673
- FT-0690968
- YICARPJDZQGVQC-UHFFFAOYSA-N
-
- MDL： MFCD04972639
- Inchi： 1S/C9H5ClOS/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H
- InChI Key： YICARPJDZQGVQC-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC2=C(C=CS2)C=1)=O
Computed Properties
- Exact Mass: 195.97500
- Monoisotopic Mass: 195.9749636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 1.41
- Melting Point: 86 °C
- Boiling Point: 309.5°Cat760mmHg
- Flash Point: 141°C
- Refractive Index: 1.68
- PSA: 45.31000
- LogP: 3.28030
Benzo[b]thiophene-5-carbonylchloride Security Information
- Hazardous Material transportation number：UN 3261
- Hazard Category Code： 34-36
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- Safety Term：S26;S36/37/39;S45
Benzo[b]thiophene-5-carbonylchloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzo[b]thiophene-5-carbonylchloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB149226-250 mg |
1-Benzothiophene-5-carbonyl chloride; 95% |
1128-89-8 | 250mg |
€138.00 | 2023-05-09 | ||
| abcr | AB149226-1 g |
1-Benzothiophene-5-carbonyl chloride; 95% |
1128-89-8 | 1g |
€389.10 | 2023-05-09 | ||
| abcr | AB149226-250mg |
1-Benzothiophene-5-carbonyl chloride; 95% |
1128-89-8 | 250mg |
€138.00 | 2023-09-17 | ||
| abcr | AB149226-1g |
1-Benzothiophene-5-carbonyl chloride, 95%; . |
1128-89-8 | 95% | 1g |
€408.00 | 2025-04-22 | |
| Ambeed | A383549-1g |
Benzo[b]thiophene-5-carbonyl chloride |
1128-89-8 | 97% | 1g |
$534.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCLY012-100mg |
1-benzothiophene-5-carbonyl chloride |
1128-89-8 | 95% | 100mg |
￥916.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCLY012-250mg |
1-benzothiophene-5-carbonyl chloride |
1128-89-8 | 95% | 250mg |
￥1463.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCLY012-500mg |
1-benzothiophene-5-carbonyl chloride |
1128-89-8 | 95% | 500mg |
￥2440.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCLY012-1g |
1-benzothiophene-5-carbonyl chloride |
1128-89-8 | 95% | 1g |
￥3653.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCLY012-5g |
1-benzothiophene-5-carbonyl chloride |
1128-89-8 | 95% | 5g |
￥10960.0 | 2024-04-25 |
Benzo[b]thiophene-5-carbonylchloride Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1128-89-8 (Benzo[b]thiophene-5-carbonylchloride) Related Products
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- 64962-64-7(3-DIBENZOTHIOPHENECARBONYL CHLORIDE, 7-CHLORO-)
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